Cas no 1806026-26-5 (3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1806026-26-5
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4843222
• Update Time: 2025-06-28

3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H6F3N3O3/c1-5-6(2-3-13)14-8(18-9(10,11)12)4-7(5)15(16)17/h4H,2H2,1H3
• InChI Key： UJGDBLGOJFZHJS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C)C(CC#N)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.3
• Topological Polar Surface Area: 91.7

Additional information on 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806026-26-5)

3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806026-26-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The presence of multiple substituents, including a methyl group, a nitro group, a trifluoromethoxy group, and an acetonitrile moiety, endows this molecule with a rich chemical profile that makes it a valuable intermediate in synthetic chemistry.

The structural configuration of 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile is meticulously designed to optimize its reactivity and compatibility with various biochemical pathways. The nitro group at the 4-position introduces a strong electron-withdrawing effect, which can influence the electronic properties of the pyridine ring and enhance its participation in nucleophilic substitution reactions. Conversely, the trifluoromethoxy group at the 6-position introduces fluorine atoms, which are known for their ability to modulate metabolic stability and binding affinity in biological targets. This combination of substituents makes the compound an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

The acetonitrile moiety at the 2-position of the pyridine ring provides a polar functional group that can improve solubility in polar solvents and facilitate further derivatization through nucleophilic addition or condensation reactions. This feature is particularly useful in medicinal chemistry where solubility and bioavailability are critical factors in drug design. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (methyl and trifluoromethoxy) groups creates a complex interplay of electronic effects that can fine-tune the reactivity of the molecule for specific synthetic applications.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of complex molecules like 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile. Advanced molecular modeling techniques have enabled researchers to simulate interactions between this compound and potential biological targets, such as enzymes or receptors, with high precision. These simulations have revealed that the compound exhibits promising binding affinities for several pharmacologically relevant targets, including kinase inhibitors and transcription factor modulators. Such findings have spurred further investigation into its potential as a lead compound for developing new therapeutic interventions.

The synthesis of 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile represents a significant challenge due to the complexity of its structural features. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For instance, multi-step cross-coupling reactions combined with directed functionalization strategies have been employed to construct the pyridine core with high regioselectivity. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in enabling access to structurally complex molecules.

One particularly noteworthy application of 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile is in the development of agrochemicals. Pyridine derivatives are well-documented for their role as intermediates in crop protection agents due to their ability to interact with biological pathways in pests and weeds while maintaining low toxicity to non-target organisms. The unique combination of substituents in this compound enhances its efficacy as an intermediate by improving its metabolic stability and target specificity. This has led to its incorporation into several experimental formulations aimed at controlling resistant strains of agricultural pathogens.

The pharmaceutical industry has also explored derivatives of 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile as potential therapeutics for various diseases. Preliminary studies have indicated that certain analogs exhibit inhibitory activity against enzymes implicated in inflammatory responses and cancer progression. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with these targets by increasing lipophilicity and reducing metabolic degradation. Such findings have motivated further exploration into structure-activity relationships (SARs) within this chemical series.

The environmental impact of synthesizing and utilizing 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic methods employing transition metals have shown promise in facilitating key transformations while maintaining high yields and selectivity. These sustainable approaches align with broader industry trends toward environmentally conscious chemical synthesis.

Future directions for research on 3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile include exploring its role as a building block for more complex molecular architectures. By incorporating additional functional groups or altering substitution patterns, researchers aim to generate novel compounds with enhanced biological activities or improved pharmacokinetic profiles. Additionally, investigating its behavior under different reaction conditions may uncover new synthetic pathways or reveal unexpected reactivities that could expand its utility.

In conclusion,3-Methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806026-26-5) is a versatile compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, agrochemical development, and material science innovations. As methodologies continue to evolve toward more efficient and sustainable practices,this molecule will undoubtedly remain at the forefront of scientific exploration.